Putraflavone

Specification

• CAS No.: 23624-21-7
• Molecular Formula: C32H22O10
• Molecular Weight: 566.5 g/mol
• IUPAC Name: 5,7-dihydroxy-8-[2-hydroxy-5-(5-hydroxy-7-methoxy-4-oxochromen-2-yl)phenyl]-2-(4-methoxyphenyl)chromen-4-one
• Standard InChI: InChI=1S/C32H22O10/c1-39-17-6-3-15(4-7-17)26-14-25(38)31-23(36)12-22(35)29(32(31)42-26)19-9-16(5-8-20(19)33)27-13-24(37)30-21(34)10-18(40-2)11-28(30)41-27/h3-14,33-36H,1-2H3
• Standard InChI Key: GZTVUTQZSAZUIY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3O)O)C4=C(C=CC(=C4)C5=CC(=O)C6=C(C=C(C=C6O5)OC)O)O
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C(=C(C=C3O)O)C4=C(C=CC(=C4)C5=CC(=O)C6=C(C=C(C=C6O5)OC)O)O
• Appearance: Yellow powder

Introduction

Putraflavone (Podocarpusflavone B) is a biflavonoid compound characterized by two flavone subunits linked through a 3′-8″ carbon-carbon bond. Isolated from Podocarpus macrophyllus and other plants, it demonstrates significant pharmacological potential, including anti-inflammatory and antioxidant activities. Below is a detailed analysis of its properties and research findings.

Natural Sources and Isolation

Putraflavone is primarily isolated from:

• Podocarpus macrophyllus (leaf extracts)

• Putranjiva roxburghii (stem bark and leaves)

Extraction methods typically involve organic solvents (e.g., methanol, ether), followed by chromatographic purification.

Pharmacological Activities

Anti-Inflammatory and Analgesic Effects

• Ether extracts of P. roxburghii leaves (400 mg/kg) suppressed formalin-induced licking in mice and reduced carrageenan-induced paw edema in rats.

• Dose-dependent inhibition of croton oil-induced ear edema (1.25–5.0 mg/ear) was observed.

Antioxidant Activity

• Ethanolic leaf extracts of P. roxburghii showed concentration-dependent DPPH radical scavenging, attributed to high flavonoid content.

Metabolic Stability

• Methylation at specific positions (e.g., R₂ and R₁₁) enhances metabolic stability by preventing glucuronidation, potentially improving bioavailability.

Research Limitations and Future Directions

• Structural ambiguity: Historical inconsistencies in biflavonoid nomenclature and identification methods may affect data reliability.

• Bioactivity mechanisms: The exact pathways underlying Putraflavone’s anti-inflammatory and cytotoxic effects remain unclear.